Cas no 122137-20-6 (1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI))

1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI) structure
122137-20-6 structure
Product Name:1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI)
CAS No:122137-20-6
MF:C7H10O4
MW:158.151902675629
CID:133483
Update Time:2024-01-25

1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI)
    • (4S,5S)-2,2-dimethyl-[1,3]dioxolane-4,5-dicarbaldehyde
    • 1,3-Dioxolane-4,5-dicarboxaldehyde,2,2-dimethyl-, (4R,5R)-
    • .2S,3S-isopropylidene tartraldehyde
    • .O2,O3-Isopropyliden-D-threo-tetrodialdose
    • .O2,O3-isopropylidene-D-threo-tetrodialdose
    • 2,3-O-isopropylidene tartraldehyde
    • 1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)-
    • Inchi: 1S/C7H10O4/c1-7(2)10-5(3-8)6(4-9)11-7/h3-6H,1-2H3/t5-,6-/m0/s1
    • InChI Key: HZJHBGXHOJVFGH-WDSKDSINSA-N
    • SMILES: O1[C@@H](C=O)[C@H](C=O)OC1(C)C

Computed Properties

  • Exact Mass: 158.05800
  • Monoisotopic Mass: 158.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • PSA: 52.60000
  • LogP: -0.09570
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